

The Pharmacokinetic Profile and Bioavailability of Irbesartan Hydrochloride: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Irbesartan hydrochloride*

Cat. No.: *B1672175*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and bioavailability of **irbesartan hydrochloride**, an angiotensin II receptor antagonist. The information is curated to support research, development, and clinical understanding of this important therapeutic agent. All quantitative data are summarized in structured tables for ease of comparison, and detailed experimental methodologies are provided.

Executive Summary

Irbesartan is an orally active antihypertensive agent that selectively blocks the AT1 angiotensin II receptor. Its pharmacokinetic profile is characterized by rapid and complete absorption, a high degree of protein binding, and a dual route of elimination. The absolute bioavailability of irbesartan is high and is not affected by food, which offers a distinct clinical advantage. This document delves into the absorption, distribution, metabolism, and excretion (ADME) of irbesartan, supported by quantitative data and detailed experimental protocols.

Pharmacokinetics of Irbesartan

Irbesartan exhibits linear pharmacokinetics over the therapeutic dose range.[1] Steady-state plasma concentrations are typically achieved within three days of initiating once-daily dosing, with limited and clinically insignificant accumulation observed upon repeated administration.[1]
[2]

Absorption

Oral absorption of irbesartan is both rapid and complete, with an average absolute bioavailability ranging from 60% to 80%.^{[2][3][4][5][6][7][8][9][10][11][12][13]} Peak plasma concentrations (C_{max}) are generally reached between 1.5 to 2 hours after oral administration.^{[2][3][5][8][9][14][13][15][16][17]} A key clinical feature of irbesartan is that its bioavailability is not affected by the presence of food.^{[2][3][5][9][14][10][13][18]}

Distribution

Irbesartan is approximately 90% bound to plasma proteins, primarily albumin and α 1-acid glycoprotein, with negligible binding to cellular components of the blood.^{[1][5][6][12][17][18][19][20]} The average volume of distribution at steady state is between 53 and 93 liters.^{[1][4][5][6][12][18][19][20]} Animal studies indicate that irbesartan crosses the blood-brain barrier and the placenta to a weak extent.^{[1][6][21][19]} It is also secreted at low concentrations in the milk of lactating rats.^{[1][2][6][21][19]}

Metabolism

Irbesartan is metabolized in the liver via glucuronide conjugation and oxidation.^{[1][7]} The primary cytochrome P450 isoenzyme responsible for the oxidation of irbesartan is CYP2C9.^{[3][16][17][20][22][23][24][25][26][27]} Metabolism by CYP3A4 is considered negligible.^{[3][16][19][22][23][25][27]} Irbesartan itself is an orally active agent and does not require biotransformation into an active form.^{[1][2][3][5][10][22]} Following administration of radiolabeled irbesartan, over 80% of the circulating plasma radioactivity is attributable to the unchanged parent drug.^{[1][3][4][20]} The main circulating metabolite is an inactive irbesartan glucuronide, which accounts for approximately 6% of the circulating drug.^[3]

Excretion

Irbesartan and its metabolites are eliminated through both biliary and renal routes.^{[3][4][7][10][11][17]} Approximately 20% of an administered dose is recovered in the urine, with the remainder excreted in the feces.^{[3][4][11]} Less than 2% of the dose is excreted in the urine as unchanged irbesartan.^[11] The total plasma clearance is in the range of 157 to 176 mL/min, and the renal clearance is approximately 3.0 to 3.5 mL/min.^{[1][4][5][6][11][17][21]} The terminal elimination half-life of irbesartan averages between 11 and 15 hours.^{[1][2][3][5][7][8][9][14][11][17][18]} Irbesartan is not removed by hemodialysis.^{[1][2][3][7]}

Bioavailability of Irbesartan

The absolute oral bioavailability of irbesartan is consistently reported to be in the range of 60% to 80%.^{[2][3][4][5][6][7][8][9][10][11][12][13]} This high bioavailability contributes to its predictable therapeutic effect.

Data Presentation

Pharmacokinetic Parameters of Irbesartan (Single Dose)

Dose	C _{max} (µg/mL)	T _{max} (hours)	AUC (µg·hr/mL)	Half-life (hours)
150 mg	1.9 ± 0.4	1.5	9.7 ± 3.0	16 ± 7
300 mg	2.9 ± 0.9	1.5	20.0 ± 5.2	14 ± 7
600 mg	4.9 ± 1.2	1.5	32.6 ± 11.9	14 ± 8

Data compiled from DrugBank Online.^[18]

Pharmacokinetic Parameters of Irbesartan (Multiple Doses)

Dose	C _{max} (µg/mL)	T _{max} (hours)	AUC (µg·hr/mL)	Half-life (hours)
150 mg	2.04 ± 0.4	1.5	9.3 ± 3.0	11 ± 4
300 mg	3.3 ± 0.8	2.0	19.8 ± 5.8	11 ± 5
600 mg	4.4 ± 0.7	1.5	31.9 ± 9.7	15 ± 7
900 mg	5.6 ± 2.1	1.8	34.2 ± 9.3	14 ± 6

Data compiled from DrugBank Online.^[18]

Key Pharmacokinetic Properties of Irbesartan

Parameter	Value
Absolute Bioavailability	60% - 80% [2] [3] [4] [5] [6] [7] [8] [9] [10] [11] [12] [13]
Protein Binding	~90% [1] [5] [6] [12] [17] [18] [19] [20]
Volume of Distribution (Vd)	53 - 93 L [1] [4] [5] [6] [12] [18] [19] [20]
Terminal Half-life ($t_{1/2}$)	11 - 15 hours [1] [2] [3] [5] [7] [8] [9] [14] [11] [17] [18]
Time to Peak Concentration (Tmax)	1.5 - 2 hours [2] [3] [5] [8] [9] [14] [13] [15] [16] [17]
Total Plasma Clearance	157 - 176 mL/min [1] [4] [5] [6] [11] [17] [21]
Renal Clearance	3.0 - 3.5 mL/min [1] [4] [5] [6] [11] [17] [21]

Experimental Protocols

Absolute Bioavailability Study

A typical absolute bioavailability study for irbesartan involves a randomized, two-way crossover design in healthy male volunteers.[\[4\]](#)

- **Study Design:** Subjects receive a single intravenous (IV) infusion of $[^{14}\text{C}]$ irbesartan and a single oral dose of $[^{14}\text{C}]$ irbesartan solution or capsule, with a washout period between treatments.[\[4\]](#)
- **Dosing:** For example, a 50 mg dose as a 30-minute IV infusion and a 50 mg or 150 mg oral solution or capsule.[\[4\]](#)
- **Sample Collection:** Blood samples are collected at predetermined intervals (e.g., pre-dose, and at various time points up to 168 hours post-dose for IV administration and up to 96 hours for oral administration).[\[28\]](#) Urine and feces are also collected for an extended period to determine routes of excretion.[\[4\]](#)[\[28\]](#)
- **Analytical Method:** Plasma and urine concentrations of irbesartan and its metabolites are determined using a validated analytical method, such as high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS/MS).[\[17\]](#)[\[29\]](#)


- **Pharmacokinetic Analysis:** Pharmacokinetic parameters including C_{max}, T_{max}, AUC, half-life, total body clearance, and renal clearance are calculated from the plasma concentration-time data. Absolute bioavailability is calculated as $(AUC_{oral} / AUC_{IV}) \times (Dose_{IV} / Dose_{oral})$.

Bioequivalence Study

Bioequivalence studies for irbesartan tablets are typically conducted as single-dose, randomized, two-way crossover studies in healthy volunteers.[\[29\]](#)


- **Study Design:** Subjects receive a single oral dose of a test formulation and a reference formulation of irbesartan tablets, with a washout period (e.g., one week) between the two treatments.[\[29\]](#)
- **Dosing:** A single 300 mg tablet of the test and reference products.[\[29\]](#)
- **Sample Collection:** Blood samples are collected at specified time points (e.g., pre-dose, and at various intervals up to 72 hours post-dose).[\[28\]](#)[\[29\]](#)
- **Analytical Method:** Plasma concentrations of irbesartan are quantified using a validated HPLC or LC-MS/MS method.[\[17\]](#)[\[29\]](#)
- **Statistical Analysis:** The primary pharmacokinetic parameters (C_{max}, AUC_{0-t}, and AUC_{0-∞}) are statistically analyzed using analysis of variance (ANOVA). The 90% confidence intervals for the ratio of the test and reference product for these parameters are calculated to determine if they fall within the accepted bioequivalence range (typically 80-125%).[\[29\]](#)

Visualizations



[Click to download full resolution via product page](#)

Caption: Workflow for an Absolute Bioavailability Study of Irbesartan.



[Click to download full resolution via product page](#)

Caption: ADME Pathway of **Irbesartan Hydrochloride**.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. IRBESARTAN [dailymed.nlm.nih.gov]
- 2. accessdata.fda.gov [accessdata.fda.gov]
- 3. academic.oup.com [academic.oup.com]
- 4. Oral bioavailability and disposition characteristics of irbesartan, an angiotensin antagonist, in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Irbesartan | C₂₅H₂₈N₆O | CID 3749 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Avapro (Irbesartan): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
- 7. drugs.com [drugs.com]
- 8. Articles [globalrx.com]
- 9. droracle.ai [droracle.ai]
- 10. Pharmacology of irbesartan - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. pdf.hres.ca [pdf.hres.ca]
- 12. researchgate.net [researchgate.net]
- 13. Long-term use and tolerability of irbesartan for control of hypertension - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Articles [globalrx.com]
- 15. droracle.ai [droracle.ai]
- 16. What is the mechanism of Irbesartan? [synapse.patsnap.com]
- 17. thaiscience.info [thaiscience.info]
- 18. go.drugbank.com [go.drugbank.com]
- 19. accessdata.fda.gov [accessdata.fda.gov]
- 20. researchgate.net [researchgate.net]
- 21. accessdata.fda.gov [accessdata.fda.gov]

- 22. Drug interactions with irbesartan - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Role of cytochrome P-450C9 in irbesartan oxidation by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. Antihypertensive Agents and Cytochrome P450 Interactions | AAFP [aafp.org]
- 25. researchgate.net [researchgate.net]
- 26. researchgate.net [researchgate.net]
- 27. Drug Interactions with Irbesartan | springermedizin.de [springermedizin.de]
- 28. accessdata.fda.gov [accessdata.fda.gov]
- 29. Pharmacokinetics and bioequivalence study of irbesartan tablets after a single oral dose of 300 mg in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [The Pharmacokinetic Profile and Bioavailability of Irbesartan Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672175#pharmacokinetics-and-bioavailability-of-irbesartan-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

